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Compound of Interest

Compound Name: (Rac)-TBAJ-876

Cat. No.: B15567515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of (Rac)-TBAJ-
876 in dimethyl sulfoxide (DMSO), a common solvent used in preclinical research. (Rac)-
TBAJ-876 is the racemic mixture of TBAJ-876, a promising diarylquinoline anti-tuberculosis

agent analogous to bedaquiline.[1][2][3] A thorough understanding of its behavior in DMSO is

critical for accurate experimental design and the generation of reliable data in drug discovery

and development.

Core Physicochemical Properties
Parameter Value Source

Molecular Formula C₃₁H₃₇BrN₄O₇ [2]

Molecular Weight 657.55 g/mol [2]

CAS Number 2131784-39-7 [1][2]

Solubility in DMSO
(Rac)-TBAJ-876 exhibits limited but achievable solubility in DMSO. The following table

summarizes the available quantitative data. It is crucial to note that achieving the maximum

solubility requires specific handling procedures.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Conditions Source

DMSO 2 3.04

Requires

ultrasonic

treatment and

heating to 60°C.

Use of newly

opened, non-

hygroscopic

DMSO is

recommended.

[1]

Experimental Protocol for Solubilization
A standardized protocol for dissolving (Rac)-TBAJ-876 in DMSO to achieve the concentrations

listed above is outlined below. This protocol is based on best practices for handling compounds

with moderate solubility.
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Preparation

Dissolution Verification

Weigh (Rac)-TBAJ-876

Add appropriate volume
of fresh, anhydrous DMSO

Transfer to vial

Vortex briefly

Ultrasonic bath

Warm to 60°C

If not fully dissolved

Visually inspect for
particulates

Particulates remain

Proceed with experiment

Clear solution

Click to download full resolution via product page

Figure 1: Workflow for dissolving (Rac)-TBAJ-876 in DMSO.

Stability in DMSO
The stability of (Rac)-TBAJ-876 in DMSO is dependent on storage temperature. Adherence to

recommended storage conditions is essential to prevent degradation and ensure the integrity of

stock solutions.
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Storage Temperature
Recommended Storage
Duration

Source

-80°C Up to 6 months [1][2]

-20°C Up to 1 month [1][2]

Experimental Protocol for Stability Assessment
(Conceptual)
While specific degradation kinetics for (Rac)-TBAJ-876 in DMSO are not publicly available, a

typical experimental approach to determine stability would involve the following steps. This

protocol is for illustrative purposes and would require analytical method development.

Solution Preparation

Time-Zero Analysis

Storage Conditions Time-Point Analysis

Data Analysis

Prepare (Rac)-TBAJ-876
stock solution in DMSO

t=0 analysis
(e.g., HPLC-UV/MS)

Store aliquots at
different temperatures

(e.g., RT, 4°C, -20°C, -80°C)

Compare peak area of parent
compound to t=0 and assess

for degradation products

Analyze aliquots at
predetermined time points

(e.g., 24h, 1 week, 1 month)

Click to download full resolution via product page

Figure 2: General workflow for assessing compound stability in DMSO.

Mechanism of Action: Inhibition of F-ATP Synthase
(Rac)-TBAJ-876 is an analogue of bedaquiline and, like its parent compound, targets the F-

ATP synthase in Mycobacterium tuberculosis.[3][4] This enzyme is crucial for energy production

in the bacterium. Specifically, TBAJ-876 has been shown to interact with the c and ε subunits of

the F-ATP synthase, disrupting its function and leading to bacterial cell death.[4] This

mechanism is distinct from many other antibiotics and is a key reason for its potent

antimycobacterial activity.
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Figure 3: Inhibition of M. tuberculosis F-ATP synthase by (Rac)-TBAJ-876.

Conclusion
This technical guide summarizes the currently available information on the solubility and

stability of (Rac)-TBAJ-876 in DMSO. For optimal results, it is recommended to use fresh,

anhydrous DMSO and employ both sonication and warming to achieve a 2 mg/mL solution.

Stock solutions should be stored at -80°C for long-term use (up to 6 months) or at -20°C for

short-term use (up to 1 month). A comprehensive understanding of these parameters is

fundamental for any researcher utilizing (Rac)-TBAJ-876 in their experimental workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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